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Abstract: This technical guide provides a comprehensive overview of the spectroscopic

characterization of 2-(9-Oxoxanthen-2-yl)propionic acid (CAS No: 30087-33-3; Molecular

Formula: C₁₆H₁₂O₄; Molecular Weight: 268.27 g/mol ). In the absence of publicly available

experimental spectra, this document presents predicted spectroscopic data for ¹H NMR, ¹³C

NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Each section includes a

detailed interpretation of the predicted spectra, elucidating the correlation between spectral

features and the compound's molecular structure. Furthermore, this guide furnishes detailed,

field-proven experimental protocols for acquiring these spectra, offering valuable insights for

researchers in organic synthesis, materials science, and pharmaceutical development.

Introduction
2-(9-Oxoxanthen-2-yl)propionic acid is a versatile organic molecule with a rigid, planar

xanthone core functionalized with a propionic acid moiety. This unique structural combination

imparts properties that are of significant interest in various scientific domains. The xanthone
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scaffold is a known chromophore, suggesting potential applications in fluorescent probes and

organic light-emitting diodes (OLEDs). The carboxylic acid group provides a handle for further

chemical modifications, making it a valuable building block in the synthesis of more complex

molecules, including potential pharmaceutical agents.[1]

Accurate structural elucidation and purity assessment are paramount for any chemical

compound intended for research and development. Spectroscopic techniques are the

cornerstone of this characterization process. This guide provides an in-depth analysis of the

expected spectroscopic signature of 2-(9-Oxoxanthen-2-yl)propionic acid.

It is important to note that despite a thorough search of scientific literature and chemical

databases, publicly accessible, experimentally-derived spectroscopic data for this compound

could not be located. A promising reference to a 1973 article by Nakanishi et al. in "The

Japanese Journal of Pharmacology" was identified, but the full text containing potential

experimental data was not accessible. Consequently, the data presented herein is based on

computational predictions and serves as a guide for researchers to interpret their own

experimentally obtained data.

Molecular Structure and Atom Numbering
To facilitate the discussion of the NMR data, the atoms in 2-(9-Oxoxanthen-2-yl)propionic
acid have been numbered as shown in the diagram below. This numbering scheme is used

consistently throughout this guide.

Caption: Molecular structure of 2-(9-Oxoxanthen-2-yl)propionic acid with atom numbering for

NMR assignments.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Predicted ¹H NMR Data
The ¹H NMR spectrum of 2-(9-Oxoxanthen-2-yl)propionic acid is predicted to show distinct

signals for the aromatic protons of the xanthone core, the methine and methyl protons of the

propionic acid side chain, and the acidic proton of the carboxylic acid. The predicted chemical

shifts (in ppm, relative to TMS) are summarized in the table below. These predictions are based

on standard chemical shift increments and computational models.
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Proton(s)
Predicted Chemical

Shift (ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-1 ~8.2 d ~2.0

H-3 ~7.8 dd ~8.5, 2.0

H-4 ~7.6 d ~8.5

H-5 ~7.4 ddd ~8.0, 7.0, 1.0

H-6 ~7.7 ddd ~8.5, 7.0, 1.5

H-7 ~7.5 ddd ~8.5, 7.0, 1.5

H-8 ~8.3 dd ~8.0, 1.5

H-11 (CH) ~3.8 q ~7.0

H-12 (CH₃) ~1.6 d ~7.0

H-14 (COOH) >10.0 br s -

Interpretation of the Predicted ¹H NMR Spectrum
Aromatic Region (7.4 - 8.3 ppm): The seven aromatic protons on the xanthone core are

expected to resonate in this region.

H-1 is predicted to be the most deshielded proton on its ring due to its proximity to the

electron-withdrawing carbonyl group at C-9 and the ether oxygen. It is expected to appear

as a doublet due to coupling with H-3.

H-8 is also significantly deshielded by the carbonyl group and is expected to appear as a

doublet of doublets due to coupling with H-7 and a smaller long-range coupling.

H-3 and H-4 will likely appear as a pair of doublets, coupled to each other (ortho-coupling).

H-3 may show further splitting from H-1 (meta-coupling).

H-5, H-6, and H-7 will form a more complex multiplet system, with each proton being split

by its neighbors.
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Aliphatic Region (1.6 - 3.8 ppm):

The methine proton (H-11) of the propionic acid side chain is expected to be a quartet due

to coupling with the three equivalent methyl protons (H-12).

The methyl protons (H-12) will appear as a doublet, being split by the single methine

proton (H-11).

Carboxylic Acid Proton (>10.0 ppm): The acidic proton of the carboxylic acid group is

typically broad and appears far downfield. Its exact chemical shift can be highly dependent

on the solvent and concentration.

Experimental Protocol for ¹H NMR Spectroscopy
Sample Preparation:

Accurately weigh approximately 5-10 mg of 2-(9-Oxoxanthen-2-yl)propionic acid.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃,

DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent is critical;

DMSO-d₆ is often a good choice for carboxylic acids as it can help in observing the acidic

proton.

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup:

Place the NMR tube in the spectrometer's probe.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Data Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters for a 400 MHz

spectrometer would include a spectral width of 16 ppm, a 90° pulse, a relaxation delay of

1-2 seconds, and an acquisition time of 2-3 seconds.
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Signal averaging (e.g., 16-64 scans) is typically performed to improve the signal-to-noise

ratio.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase correct the spectrum and reference the TMS peak to 0.00 ppm.

Integrate the signals to determine the relative number of protons for each resonance.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Predicted ¹³C NMR Data
The ¹³C NMR spectrum is predicted to show 16 distinct signals, corresponding to the 16 carbon

atoms in the molecule. The predicted chemical shifts are presented below.
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Carbon(s) Predicted Chemical Shift (ppm)

C-1 ~118

C-2 ~145

C-3 ~125

C-4 ~124

C-4a ~121

C-5 ~118

C-6 ~134

C-7 ~124

C-8 ~127

C-8a ~156

C-9 (C=O) ~177

C-10a ~151

C-11 (CH) ~45

C-12 (CH₃) ~18

C-13 (COOH) ~175

Interpretation of the Predicted ¹³C NMR Spectrum
Carbonyl Carbons (>170 ppm): Two signals are expected in the downfield region: one for the

ketone carbonyl at C-9 (~177 ppm) and one for the carboxylic acid carbonyl at C-13 (~175

ppm).

Aromatic Carbons (118 - 156 ppm): The twelve carbons of the xanthone core will resonate in

this range. The carbons attached to oxygen (C-8a and C-10a) will be the most downfield in

this region. The carbon bearing the propionic acid group (C-2) will also be significantly

downfield.
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Aliphatic Carbons (<50 ppm): The methine carbon (C-11) and the methyl carbon (C-12) of

the propionic acid side chain will appear in the upfield region of the spectrum.

Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation:

Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.6-0.7 mL of

deuterated solvent.

Instrument Setup:

Use the same sample and instrument setup as for ¹H NMR.

Data Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum. This is the standard experiment where all

¹H-¹³C couplings are removed, resulting in a single sharp peak for each unique carbon

atom.

Due to the low natural abundance of ¹³C, a larger number of scans (hundreds to

thousands) and a longer relaxation delay may be required to obtain a good signal-to-noise

ratio.

Data Processing:

Process the data similarly to the ¹H NMR spectrum (Fourier transform, phasing, and

referencing).

Infrared (IR) Spectroscopy
Predicted IR Data
The IR spectrum of 2-(9-Oxoxanthen-2-yl)propionic acid will be characterized by absorptions

corresponding to the various functional groups present in the molecule.
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Functional Group
Predicted Absorption Range

(cm⁻¹)
Intensity

O-H (Carboxylic Acid) 3300 - 2500 Broad, Strong

C-H (Aromatic) 3100 - 3000 Medium

C-H (Aliphatic) 2990 - 2850 Medium

C=O (Ketone) 1660 - 1640 Strong

C=O (Carboxylic Acid) 1720 - 1700 Strong

C=C (Aromatic) 1600 - 1450 Medium to Strong

C-O (Ether) 1250 - 1200 Strong

O-H (Bend, Carboxylic Acid) 1440 - 1395 and 950 - 910 Medium, Broad

Interpretation of the Predicted IR Spectrum
The most prominent feature will be the very broad O-H stretch of the carboxylic acid dimer,

spanning from 2500 to 3300 cm⁻¹.

Two distinct C=O stretching bands are expected: one for the conjugated ketone of the

xanthone core at a lower frequency (~1650 cm⁻¹) and one for the carboxylic acid at a higher

frequency (~1710 cm⁻¹).

The aromatic C=C stretching vibrations will appear as a series of sharp bands in the 1450-

1600 cm⁻¹ region.

A strong band corresponding to the aryl ether C-O stretch will be present around 1200-1250

cm⁻¹.

Experimental Protocol for IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid sample directly onto the ATR crystal.
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Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Data Acquisition:

Record a background spectrum of the empty ATR accessory.

Record the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio.

Data Processing:

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Predicted Mass Spectrum Data
The mass spectrum will provide information about the molecular weight and fragmentation

pattern of the molecule.

Ion Predicted m/z Interpretation

[M]⁺˙ or [M+H]⁺ 268.07 (Exact Mass)
Molecular Ion or Protonated

Molecule

[M-CH(CH₃)COOH]⁺ 195
Loss of the propionic acid side

chain

[M-COOH]⁺ 223 Loss of the carboxyl group

Interpretation of the Predicted Mass Spectrum
The molecular ion peak ([M]⁺˙ in EI or [M+H]⁺ in ESI) should be observed at an m/z

corresponding to the molecular weight of the compound (268.27). High-resolution mass

spectrometry would provide the exact mass (268.0681 for C₁₆H₁₂O₄), confirming the

elemental composition.
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A common fragmentation pathway would be the cleavage of the bond between the aromatic

ring and the propionic acid side chain, leading to a fragment at m/z 195.

Another likely fragmentation is the loss of the carboxyl group, resulting in a fragment at m/z

223.

Experimental Protocol for Mass Spectrometry
(Electrospray Ionization - ESI)

Sample Preparation:

Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as

methanol or acetonitrile.

Data Acquisition:

Infuse the sample solution into the ESI source of the mass spectrometer at a low flow rate

(e.g., 5-10 µL/min).

Acquire the mass spectrum in either positive or negative ion mode. For a carboxylic acid,

negative ion mode ([M-H]⁻) is often very sensitive.

Data Processing:

The software will display the mass spectrum, plotting relative intensity versus m/z.

Workflow for Spectroscopic Analysis
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Spectroscopic Characterization Workflow

Obtain Pure Sample of
2-(9-Oxoxanthen-2-yl)propionic Acid

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Mass Spectrometry

Data Analysis and
Structure Elucidation

Final Report and
Characterization Summary

Click to download full resolution via product page

Caption: A typical workflow for the spectroscopic characterization of an organic compound.

Conclusion
This technical guide has provided a detailed, albeit predictive, overview of the spectroscopic

data for 2-(9-Oxoxanthen-2-yl)propionic acid. The predicted ¹H NMR, ¹³C NMR, IR, and

Mass Spectra have been presented and interpreted in the context of the molecule's structure.

Furthermore, standard, reliable protocols for acquiring this data have been outlined to assist

researchers in their experimental work. While this guide offers a solid foundation for the

spectroscopic characterization of this compound, it is imperative that these predictions are

validated against experimentally obtained data. The information contained herein should

empower researchers to confidently acquire, interpret, and report the spectroscopic properties

of 2-(9-Oxoxanthen-2-yl)propionic acid, thereby ensuring the integrity and reproducibility of

their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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